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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4-Ethylphenol-d2, a deuterated analog of 4-ethylphenol. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug development and other scientific disciplines where isotopically labeled compounds are

utilized.

Core Physicochemical Characteristics
4-Ethylphenol-d2 is a stable, isotopically labeled form of 4-ethylphenol where two hydrogen

atoms have been replaced with deuterium. This substitution is instrumental in various analytical

applications, particularly in mass spectrometry-based quantification, where it serves as an

excellent internal standard. While specific experimental data for 4-Ethylphenol-d2 is limited, its

physical and chemical properties are largely comparable to its non-deuterated counterpart.

Properties of 4-Ethylphenol-d2
The defining characteristic of 4-Ethylphenol-d2 is its increased molecular weight due to the

presence of two deuterium atoms. This mass difference is the cornerstone of its utility in

analytical chemistry.
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Property Value Source

Molecular Formula C₈H₈D₂O [1][2]

Molecular Weight 124.18 g/mol [1][2]

CAS Number 1335401-68-7 [1]

Appearance
Typically a solid at room

temperature

Properties of 4-Ethylphenol (Non-deuterated)
The physical and chemical properties of the non-deuterated 4-ethylphenol are well-

documented and provide a strong reference for its deuterated analog.
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Property Value Source

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

CAS Number 123-07-9

Appearance

Colorless or white needles,

tends to yellow on exposure to

light

Melting Point 41-46 °C

Boiling Point 218-219 °C

Density 1.011 g/mL at 20 °C

Solubility

Slightly soluble in water;

soluble in ethanol, ether,

acetone, benzene, and carbon

disulfide.

Flash Point 104 °C

Vapor Pressure 0.0372 mm Hg at 25 °C

LogP (Octanol/Water Partition

Coefficient)
2.58

pKa 10.38 at 20 °C

Experimental Protocols
Deuterated standards like 4-Ethylphenol-d2 are typically prepared through custom synthesis.

While a specific protocol for 4-Ethylphenol-d2 is not publicly available, a general methodology

for the synthesis of deuterated phenols can be inferred. For analytical applications, established

methods for the quantification of 4-ethylphenol using deuterated internal standards are well-

documented.

Representative Synthesis of a Deuterated Phenol
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The synthesis of a deuterated phenol often involves the use of a deuterated starting material or

a deuteration agent. For instance, the synthesis of 2,3,5,6-[2H4]-4-Ethylphenol (d4-4-

ethylphenol) has been reported for its use as an internal standard in the analysis of wine. A

plausible synthetic route for a deuterated 4-ethylphenol could involve the deuteration of the

aromatic ring of a suitable precursor.

Note: The following is a generalized conceptual workflow and not a specific protocol for 4-
Ethylphenol-d2.

Conceptual Synthesis Workflow

4-Ethylphenol Precursor Deuteration Reaction
(e.g., with D2O, Acid/Base Catalyst)

Deuterating Agent
Reaction Quenching

and Workup
Purification

(e.g., Chromatography, Crystallization) 4-Ethylphenol-d2

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Ethylphenol-d2.

Quantitative Analysis using a Deuterated Internal
Standard
4-Ethylphenol-d2 is ideally suited for use as an internal standard in quantitative analysis by

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS). The following protocol outlines a general procedure for the

determination of 4-ethylphenol in a sample matrix, such as wine.

Methodology:

Sample Preparation: A known amount of the sample (e.g., wine) is taken.

Internal Standard Spiking: A precise amount of 4-Ethylphenol-d2 solution of known

concentration is added to the sample.

Extraction: The analytes (4-ethylphenol and 4-Ethylphenol-d2) are extracted from the

sample matrix using a suitable solvent (e.g., diethyl ether).
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Concentration: The extract is concentrated to a smaller volume.

Analysis by GC-MS or LC-MS: The concentrated extract is injected into the GC-MS or LC-

MS system.

Quantification: The concentration of 4-ethylphenol in the original sample is determined by

comparing the peak area of the analyte to the peak area of the internal standard (4-
Ethylphenol-d2). The mass difference allows for clear separation and accurate

quantification.

Visualization of Analytical Workflow
The use of a deuterated internal standard is a critical component of modern quantitative

analytical workflows. The following diagram illustrates the logical steps involved in such an

analysis.
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Quantitative Analysis Workflow with Internal Standard

Sample containing
4-Ethylphenol
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Caption: Workflow for quantitative analysis using an internal standard.

Stability and Storage
Proper storage is crucial to maintain the integrity of 4-Ethylphenol-d2. For long-term storage, it

is recommended to keep the compound as a powder at -20°C, which can preserve it for up to 3

years. For shorter periods, storage at 4°C for up to 2 years is acceptable. When in solution, it

should be stored at -80°C for up to 6 months or -20°C for up to 1 month. The compound is

stable at room temperature for short periods, such as during shipping.
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Conclusion
4-Ethylphenol-d2 is a valuable tool for researchers and analytical chemists, primarily serving

as a high-fidelity internal standard for the accurate quantification of 4-ethylphenol. Its physical

and chemical properties closely mirror those of its non-deuterated analog, with the key

distinction being its higher molecular weight. The methodologies outlined in this guide provide a

framework for its application in a laboratory setting. As with any specialized chemical,

adherence to appropriate handling and storage protocols is essential to ensure its stability and

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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